N-(3-methylphenyl)-2-(1,3,5-trimethylpyrazol-4-yl)acetamide

• IUPAC Name: N-(3-methylphenyl)-2-(1,3,5-trimethylpyrazol-4-yl)acetamide
• InChI: InChI=1S/C15H19N3O/c1-10-6-5-7-13(8-10)16-15(19)9-14-11(2)17-18(4)12(14)3/h5-8H,9H2,1-4H3,(H,16,19)
• InChI Key: PUNCSHOWDPUXOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CC2=C(N(N=C2C)C)C
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol

Description

N-(3-methylphenyl)-2-(1,3,5-trimethylpyrazol-4-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is also known as MPTA and is synthesized using a specific method.

Mechanism of Action

The mechanism of action of N-(3-methylphenyl)-2-(1,3,5-trimethylpyrazol-4-yl)acetamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain. This compound has been shown to increase the levels of gamma-aminobutyric acid (GABA) in the brain, which is a neurotransmitter that has anti-anxiety and anticonvulsant effects.
Biochemical and Physiological Effects:
N-(3-methylphenyl)-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to have analgesic effects by reducing pain sensitivity. Additionally, N-(3-methylphenyl)-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been shown to have anticonvulsant effects by reducing the activity of certain neurons in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-methylphenyl)-2-(1,3,5-trimethylpyrazol-4-yl)acetamide in lab experiments is its potential therapeutic properties. This compound has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects, which make it a promising candidate for the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-(3-methylphenyl)-2-(1,3,5-trimethylpyrazol-4-yl)acetamide. One direction is to further investigate its potential therapeutic properties in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. Another direction is to study its potential use in treating other diseases such as cancer and autoimmune disorders. Additionally, future studies could focus on developing new synthesis methods for this compound to improve its solubility and increase its potential for use in lab experiments.

Synthesis Methods

The synthesis of N-(3-methylphenyl)-2-(1,3,5-trimethylpyrazol-4-yl)acetamide involves the reaction of 3-methylbenzonitrile with 1,3,5-trimethylpyrazole-4-carboxylic acid in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction mixture is then heated to produce N-(3-methylphenyl)-2-(1,3,5-trimethylpyrazol-4-yl)acetamide.

Scientific Research Applications

N-(3-methylphenyl)-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been studied for its potential therapeutic properties in various scientific research fields. This compound has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects. It has also been studied for its potential use in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy.